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Compound of Interest

Compound Name: ZSET-845

Cat. No.: B1663202 Get Quote

Introduction

ZSET-845 is a novel azaindolizinone derivative recognized for its role as a cognitive enhancer.

[1] Primarily, it functions by enhancing the activity of choline acetyltransferase (ChAT), the

enzyme responsible for the synthesis of the neurotransmitter acetylcholine.[1][2] Studies have

demonstrated that ZSET-845 does not inhibit acetylcholinesterase (AChE), the enzyme that

degrades acetylcholine.[1] Research in rat models with amyloid-beta-induced learning

deficiencies has shown that oral administration of ZSET-845 can ameliorate learning

impairment and enhance ChAT activity in key brain regions such as the hippocampus and

medial septum.[2] These properties make ZSET-845 a compound of significant interest for

preclinical research in neurodegenerative diseases like Alzheimer's disease.

Accurate and consistent preparation of ZSET-845 stock solutions is fundamental for achieving

reproducible and reliable experimental outcomes. This document provides a detailed protocol

for the preparation, storage, and handling of ZSET-845 stock solutions.

Physicochemical Properties of ZSET-845

A summary of the key physicochemical properties of ZSET-845 is presented in Table 1. This

information is essential for accurate calculations and the preparation of stock solutions.
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Property Value Reference

Chemical Formula C₂₁H₁₈N₂O [3]

Molecular Weight 314.38 g/mol

Appearance Solid powder

Purity
>98% (Refer to Certificate of

Analysis)

Solubility Soluble in DMSO

Experimental Protocol: Preparing a 10 mM ZSET-845
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of ZSET-845 using

Dimethyl Sulfoxide (DMSO) as the solvent. For other concentrations, the required mass of

ZSET-845 can be determined using the formula provided below.

Formula for Calculation:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Materials:

ZSET-845 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Calibrated pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparation: To prevent moisture condensation, allow the vial of ZSET-845
powder to equilibrate to room temperature before opening.

Weighing ZSET-845: Tare a clean, dry microcentrifuge tube or amber glass vial on a

calibrated analytical balance. Carefully weigh the desired amount of ZSET-845 powder into

the vial.

Example: To prepare 1 mL of a 10 mM stock solution, weigh out 3.14 mg of ZSET-845 (10

mM x 1 mL x 314.38 g/mol / 1000).

Adding Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the ZSET-845 powder.

Example: To the 3.14 mg of ZSET-845, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex the solution at medium speed until the ZSET-
845 powder is completely dissolved. A brief, gentle warming in a 37°C water bath can be

used to aid dissolution if necessary. Visually inspect the solution to confirm the absence of

any visible particulates.

Labeling and Storage:

Clearly label the vial with the compound name (ZSET-845), concentration (10 mM),

solvent (DMSO), preparation date, and user initials.

For long-term storage, it is recommended to store the stock solution at -20°C or -80°C.

For short-term storage (days to weeks), the solution can be stored at 2-8°C.

Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Safety Precautions:

Always handle ZSET-845 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for ZSET-845 and DMSO for complete safety and

handling information.

Visualizations
Experimental Workflow

The following diagram illustrates the standard workflow for preparing and utilizing a ZSET-845
stock solution in a research setting.
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Workflow for ZSET-845 stock solution preparation and use.

Proposed Signaling Pathway of ZSET-845
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This diagram illustrates the mechanism of action for ZSET-845 in enhancing cholinergic

neurotransmission.
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ZSET-845 enhances ChAT activity, boosting acetylcholine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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